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Compound of Interest

3-Fluorodihydro-2H-pyran-4(3H)-
Compound Name:
one

cat. No.: B1359750

A-Technical-Guide-to-3-Fluorodihydro-2H-pyran-
4(3H)-one

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Fluorination in
Heterocyclic Chemistry

3-Fluorodihydro-2H-pyran-4(3H)-one is a fluorinated heterocyclic ketone of significant
interest in medicinal chemistry and organic synthesis. The introduction of a fluorine atom into
the pyranone scaffold dramatically alters its physicochemical properties, offering a powerful tool
for modulating metabolic stability, bioavailability, and binding affinity of derivative compounds.
[1] As a versatile building block, this compound serves as a key intermediate in the synthesis of
complex fluorinated molecules, which are highly sought after in the development of novel active
pharmaceutical ingredients (APIs) and agrochemicals.[1] This guide provides a comprehensive
overview of its commercial availability, core properties, and strategic applications.

Physicochemical & Structural Properties

A clear understanding of the fundamental properties of a building block is critical for its effective
application in synthesis and research.
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Property Value Reference
CAS Number 624734-19-6 [2][3]
Molecular Formula CsH7FO2 [1][2]
Molecular Weight 118.11 g/mol [1112][3]
Appearance Liguid or Solid or Semi-solid

Boiling Point 156.9 °C at 760 mmHg [1][2]
Density 1.15 g/cm3 [2]

SMILES C1COCC(C1=0)F [2]

InChi Key QORMSHMHGGKSSD- 2]

UHFFFAOYSA-N

Commercial Availability and Supplier Landscape

3-Fluorodihydro-2H-pyran-4(3H)-one is accessible through various specialty chemical

suppliers, catering primarily to the research and development sector. Availability typically

ranges from milligram to gram quantities. When selecting a supplier, researchers should

consider not only price but also purity, availability of analytical data (like CoA), and lead times.
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Supplier Product Example Purity Notes

Product intended for

early discovery

) ) AldrichCPR - research; buyer is
Sigma-Aldrich (Merck) Not specified ]

SYX00096 responsible for
confirming identity and
purity.

Available in various
Ambeed, Inc. AMBH9884C2AA 97% -

guantities.

) Marketed as a useful

BOC Sciences 624734-19-6 97% )

research chemical.[2]

Specialty chemical
Parchem 624734-19-6 - )

supplier.[4]

Available in 100mg,
MySkinRecipes Reagent #117701 98% 250mg, and 1g sizes.

[1]

Note:Pricing and availability are subject to change. It is recommended to contact suppliers
directly for the most current information.

Supplier Selection Workflow

Choosing the right supplier is a critical step that can impact experimental outcomes and project
timelines. The following workflow provides a logical process for supplier evaluation.

Phase 1: Initial Screening Phase 2: Technical & Logistical Evaluation

Compile | [compare purty spees | M5 [ oo vt pam | "% [ oo tomamme | P
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Caption: A logical workflow for selecting a chemical supplier.

Synthetic Pathways: A Conceptual Overview

While specific, detailed synthetic procedures for 3-Fluorodihydro-2H-pyran-4(3H)-one are not
extensively published in readily available literature, its structure suggests logical synthetic
disconnections based on established organic chemistry principles. A plausible approach
involves the fluorination of a pyranone precursor.

A common strategy for synthesizing related pyranones, such as the non-fluorinated analog
Dihydro-2H-pyran-3(4H)-one, starts from readily available materials like a-ketoglutaric acid.[5]
[6][7] The synthesis typically involves a multi-step process including ketalization, reduction,
cyclization, and deprotection.[5]

The introduction of the fluorine atom at the C3 position would likely involve either:

» Electrophilic Fluorination: Using an electrophilic fluorine source (e.g., Selectfluor®) on a
suitable enolate or enol ether precursor of the pyranone ring.

» Nucleophilic Fluorination: Displacing a leaving group at the C3 position with a nucleophilic
fluoride source (e.g., KF, TBAF).

The diagram below illustrates a conceptual synthetic pathway, highlighting a potential
fluorination step on a pyranone precursor.
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Caption: Conceptual pathway for synthesis via electrophilic fluorination.

Applications in Research and Drug Discovery

The true value of 3-Fluorodihydro-2H-pyran-4(3H)-one lies in its role as a fluorinated building
block.[1][3] The incorporation of fluorine is a well-established strategy in medicinal chemistry to
enhance key drug-like properties:

» Metabolic Stability: The carbon-fluorine bond is exceptionally strong, which can block sites of
metabolic oxidation, thereby increasing the half-life of a drug molecule.[1]

» Bioavailability: Fluorine substitution can increase lipophilicity, which may improve a
molecule's ability to cross cell membranes.[1]

» Binding Affinity: The high electronegativity of fluorine can lead to favorable electrostatic
interactions with protein targets, potentially increasing binding affinity and potency.
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This building block is primarily used as an intermediate for creating more complex molecules
for screening in drug discovery programs, particularly those targeting neurological disorders or
oncology.[1][8]

Handling and Safety

Proper handling and storage are paramount to ensure the stability of the compound and the
safety of laboratory personnel.

o Storage: The compound should be stored in a freezer under -20°C, sealed in a dry
environment. Some suppliers recommend storage at 2-8°C.[1] Always refer to the supplier-
specific recommendation.

o Safety: 3-Fluorodihydro-2H-pyran-4(3H)-one is classified with GHSO7 pictograms,
indicating it can be a skin, eye, and respiratory irritant. Hazard statements include H227
(Combustible liquid), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and
H335 (May cause respiratory irritation). Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn at all times. Al
manipulations should be performed in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fluorodihydro-2H-pyran-4(3H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359750#commercial-availability-and-suppliers-of-3-
fluorodihydro-2h-pyran-4-3h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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